2-Amino-6-methoxypyrazine
Overview
Description
“2-Amino-6-methoxypyrazine” is a chemical compound with the molecular formula C5H7N3O . It is also known by other names such as pyrazinamine, 6-methoxy, 6-methoxypyrazinamine, 6-methoxy-pyrazin-2-ylamine, 2-pyrazinamine, 6-methoxy, and others .
Molecular Structure Analysis
The molecular structure of 2-Amino-6-methoxypyrazine involves a pyrazine ring with an amino group at the 2-position and a methoxy group at the 6-position . The molecule has 19 atoms and 51 normal modes of vibrations . The intramolecular hydrogen bond formation can be correlated to the strong electrostatic interaction between the electro-negative atoms and electro-positive atoms .
Scientific Research Applications
Food Industry
2-Amino-6-methoxypyrazine is a type of pyrazine, which are volatile compounds that share a common chemical structure . Pyrazines are key flavors in the development of roasted foods and are mainly formed during food thermal processing . They are used as flavor additives in various food items such as coffee, cocoa, roasted nuts and seeds, cereals and cereal products, meat products, and wine .
Pharmaceuticals
Pyrazines, including 2-Amino-6-methoxypyrazine, are nitrogen-containing heterocyclic compounds that have been used in pharmaceuticals . They exhibit a wide range of biological functions like antibacterial, antiviral, and anticancer properties .
Chemical Research
2-Amino-6-methoxypyrazine is used in chemical research, particularly in the synthesis of other complex compounds . It’s available for purchase from various chemical suppliers for use in laboratory research .
Environmental Science
Pyrazines, including 2-Amino-6-methoxypyrazine, are found in various plant species, such as peas, asparagus, tomatoes, potatoes, and lettuces . They are associated with the distinct herbaceous/bell pepper characteristics of red wines .
Material Science
2-Amino-6-methoxypyrazine is used in material science, particularly in the production of polymers and other materials .
Cosmetics
While there isn’t specific information on the use of 2-Amino-6-methoxypyrazine in cosmetics, amino acids, in general, are used in cosmetics for their skin and hair conditioning properties . They are the building blocks for the vast assortment of proteins found in all living cells .
Safety And Hazards
2-Amino-6-methoxypyrazine is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
6-methoxypyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-9-5-3-7-2-4(6)8-5/h2-3H,1H3,(H2,6,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGFNVCMGUHJLRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=CN=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00406669 |
Source
|
| Record name | 2-AMINO-6-METHOXYPYRAZINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00406669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-methoxypyrazine | |
CAS RN |
6905-47-1 |
Source
|
| Record name | 2-AMINO-6-METHOXYPYRAZINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00406669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-6-methoxypyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Amino-4-ethyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B112840.png)
